Cas no 1807384-13-9 (3,4-Bis(trifluoromethyl)pyridine-2-acrylic acid)

• Product Name: 3,4-Bis(trifluoromethyl)pyridine-2-acrylic acid
• CAS No: 1807384-13-9
• MF: C₁₀H₅F₆NO₂
• MW: 285.142623662949
• CID: 4908600
• Update Time: 2025-10-05

3,4-Bis(trifluoromethyl)pyridine-2-acrylic acid Chemical and Physical Properties

Names and Identifiers

• 3,4-Bis(trifluoromethyl)pyridine-2-acrylic acid

• Inchi： 1S/C10H5F6NO2/c11-9(12,13)5-3-4-17-6(1-2-7(18)19)8(5)10(14,15)16/h1-4H,(H,18,19)/b2-1+
• InChI Key： GDLBAGLBXTZEGD-OWOJBTEDSA-N
• SMILES： FC(C1C(/C=C/C(=O)O)=NC=CC=1C(F)(F)F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 362
• XLogP3: 2.6
• Topological Polar Surface Area: 50.2

Additional information on 3,4-Bis(trifluoromethyl)pyridine-2-acrylic acid

Research Brief on 3,4-Bis(trifluoromethyl)pyridine-2-acrylic acid (CAS: 1807384-13-9): Recent Advances and Applications

3,4-Bis(trifluoromethyl)pyridine-2-acrylic acid (CAS: 1807384-13-9) is a fluorinated pyridine derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural and electronic properties. Recent studies have explored its potential as a key intermediate in the synthesis of bioactive molecules, particularly in the development of novel therapeutics targeting inflammatory and oncogenic pathways. This research brief synthesizes the latest findings related to this compound, highlighting its synthesis, mechanistic insights, and applications in drug discovery.

Recent literature underscores the role of 3,4-Bis(trifluoromethyl)pyridine-2-acrylic acid as a versatile building block in medicinal chemistry. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the design of small-molecule inhibitors targeting protein kinases involved in cancer progression. The trifluoromethyl groups enhance the compound's metabolic stability and binding affinity, making it a promising scaffold for drug development. Computational docking studies further revealed its potential to interact with key residues in the ATP-binding pockets of target kinases, suggesting a mechanistic basis for its inhibitory activity.

In addition to its oncological applications, this compound has been investigated for its anti-inflammatory properties. A preclinical study published in Bioorganic & Medicinal Chemistry Letters (2024) reported that derivatives of 3,4-Bis(trifluoromethyl)pyridine-2-acrylic acid exhibited potent inhibition of cyclooxygenase-2 (COX-2), an enzyme implicated in inflammatory diseases. The study highlighted the compound's selectivity for COX-2 over COX-1, reducing the risk of gastrointestinal side effects commonly associated with nonsteroidal anti-inflammatory drugs (NSAIDs).

The synthetic accessibility of 3,4-Bis(trifluoromethyl)pyridine-2-acrylic acid has also been a focus of recent research. A 2024 Organic Process Research & Development article detailed a scalable, cost-effective synthesis route using palladium-catalyzed cross-coupling reactions. This advancement addresses previous challenges in large-scale production, paving the way for broader industrial and pharmaceutical applications. The optimized protocol achieved a yield of 85% with high purity, meeting the stringent requirements for clinical-grade material.

Emerging applications in agrochemical research have further expanded the compound's relevance. A collaborative study between academic and industrial researchers (2023) demonstrated its efficacy as a precursor for herbicides targeting resistant weed species. The fluorinated pyridine core contributed to enhanced soil persistence and uptake efficiency, offering a sustainable alternative to conventional agrochemicals.

In conclusion, 3,4-Bis(trifluoromethyl)pyridine-2-acrylic acid (CAS: 1807384-13-9) represents a multifaceted tool in chemical biology, with demonstrated utility in drug discovery, inflammation modulation, and agrochemical development. Ongoing research is expected to uncover additional therapeutic and industrial applications, particularly as synthetic methodologies and mechanistic understanding continue to evolve. Future studies should prioritize in vivo validation of its derivatives and exploration of structure-activity relationships to optimize its pharmacological profile.